Cas no 1136196-52-5 (Butane, 2-(3-bromopropoxy)-)

• Product Name: Butane, 2-(3-bromopropoxy)-
• CAS No: 1136196-52-5
• MF: C₇H₁₅BrO
• MW: 195.097401857376
• CID: 5281386
• PubChem ID: 60903324
• Update Time: 2025-05-26

Butane, 2-(3-bromopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropoxy)butane
• Butane, 2-(3-bromopropoxy)-

• Inchi： 1S/C7H15BrO/c1-3-7(2)9-6-4-5-8/h7H,3-6H2,1-2H3
• InChI Key： FZCMOCCMULVVGP-UHFFFAOYSA-N
• SMILES： BrCCCOC(C)CC

Computed Properties

• Exact Mass: 194.03063g/mol
• Monoisotopic Mass: 194.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 2-(3-bromopropoxy)-

2-(3-Bromopropoxy)butane: A Comprehensive Overview

2-(3-Bromopropoxy)butane, also known by its CAS number 1136196-52-5, is an organic compound that has garnered significant attention in the field of chemistry due to its unique properties and potential applications. This compound is a derivative of butane, with a bromopropoxy group attached at the second carbon position. The structure of 2-(3-bromopropoxy)butane can be represented as CH₂CH₂-O-CH₂CH₂Br, where the bromine atom is located on the third carbon of the propoxy chain. This specific arrangement imparts distinct chemical and physical characteristics to the molecule.

Recent studies have highlighted the importance of 2-(3-bromopropoxy)butane in various chemical reactions, particularly in substitution and elimination processes. The presence of the bromine atom makes it a valuable precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound in the preparation of biologically active compounds, such as pharmaceutical agents and agrochemicals. The ability of 2-(3-bromopropoxy)butane to undergo nucleophilic substitution reactions has been extensively explored, making it a key intermediate in organic synthesis.

The synthesis of 2-(3-bromopropoxy)butane typically involves a two-step process. First, a propyl bromide is reacted with an alkoxide ion derived from butanol. This reaction forms the propoxide intermediate, which is then subjected to alkylation to introduce the bromine atom at the desired position. The reaction conditions, including temperature and solvent choice, play a crucial role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving efficiency.

In terms of physical properties, 2-(3-bromopropoxy)butane exhibits a boiling point of approximately 100°C under standard atmospheric pressure. Its density is around 1.0 g/cm³, making it slightly heavier than water. The compound is soluble in common organic solvents such as dichloromethane and diethyl ether but shows limited solubility in polar solvents like water. These properties make it suitable for use in various organic reactions where solubility and reactivity are critical factors.

One of the most promising applications of 2-(3-bromopropoxy)butane lies in its use as an intermediate in polymer chemistry. Researchers have demonstrated that this compound can be polymerized under specific conditions to form high-performance polymers with excellent thermal stability and mechanical properties. These polymers have potential applications in industries such as automotive manufacturing, electronics, and aerospace, where durable materials are essential.

Moreover, 2-(3-bromopropoxy)butane has been investigated for its role in drug delivery systems. Its ability to form stable complexes with certain drugs has led to its exploration as a carrier molecule in targeted drug delivery applications. Recent studies have shown that this compound can enhance the bioavailability of certain therapeutic agents by protecting them from premature degradation within the body.

In conclusion, 2-(3-bromopropoxy)butane (CAS No: 1136196-52-5) is a versatile organic compound with a wide range of applications across various fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, polymer chemistry, and drug delivery systems. As research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.